Cas no 156715-37-6 (Benzenepropanoic acid,2-[[(1S,2R,3S,4R)-3-[4-[(pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]-,sodium salt (1:1))

• Product name: Benzenepropanoic acid,2-[[(1S,2R,3S,4R)-3-[4-[(pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]-,sodium salt (1:1)
• CAS No: 156715-37-6
• MF: C₂₅H₃₁N₂NaO₅
• MW: 462.513818025589
• CID: 181512
• PubChem ID: 329774354

Benzenepropanoic acid,2-[[(1S,2R,3S,4R)-3-[4-[(pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-[[(1S,2R,3S,4R)-3-[4-[(pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]-,sodium salt (1:1)
• Benzenepropanoic acid,2-[[(1S,2R,3S,4R)-3-[4-[(pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]-,sodium
• ifetroban sodium
• (+)-[1S-(exo,exo)]-2-[[3-[4-[(n-Pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]benzenepropanoic acid monosodium salt
• BMS-180291 sodium salt
• BMS-180291-02
• 2-[[(1S,2R,3S,4R)-3-[4-[(Pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]-benzenepropanoic acid sodium salt
• BMS 180291-02
• BMS-180291 sodium
• Sodium ifetroban
• DTXSID40935504
• SCHEMBL3253650
• 156715-37-6
• sodium;3-[2-[[(1S,2R,3S,4R)-3-[4-(pentylcarbamoyl)-1,3-oxazol-2-yl]-7-oxabicyclo[2.2.1]heptan-2-yl]methyl]phenyl]propanoate
• HY-105218A
• Sodium o-(((1S,2R,3S,4R)-3-(4-(pentylcarbamoyl)-2-oxazolyl)-7-oxabicyclo(2.2.1)hept-2-yl)methyl)hydrocinnamate
• Ifetroban sodium, >=98% (HPLC)
• Sodium O-[[(1S,2R,3S,4R)-3-[4-(pentylcarbamoyl)-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]hydrocinnamate
• Ifetroban sodium [USAN]
• Sodium 3-{2-[(3-{4-[hydroxy(pentylimino)methyl]-1,3-oxazol-2-yl}-7-oxabicyclo[2.2.1]heptan-2-yl)methyl]phenyl}propanoate
• 48IJA0E92C
• CHEMBL3301674
• Ifetroban (sodium)
• Q27259142
• CS-0025380
• UNII-48IJA0E92C
• WOHSQDNIXPEQAE-QBKVZTCDSA-M
• Benzenepropanoic acid, 2-((3-(4-((pentylamino)carbonyl)-2-oxazolyl)-7-oxabicyclo(2.2.1)hept-2-yl)methyl)-, monosodium salt, (1S-(exo,exo))-
• Ifetroban sodium (USAN)
• DA-54258

• Inchi： InChI=1S/C25H32N2O5/c1-2-3-6-13-26-24(30)19-15-31-25(27-19)23-18(20-10-11-21(23)32-20)14-17-8-5-4-7-16(17)9-12-22(28)29/h4-5,7-8,15,18,20-21,23H,2-3,6,9-14H2,1H3,(H,26,30)(H,28,29)/p-1/t18-,20-,21+,23-/m0/s1
• InChI Key： WOHSQDNIXPEQAE-QBKVZTCDSA-M
• SMILES： CCCCCNC(C1=COC([C@@H]2[C@H]3CC[C@H](O3)[C@@H]2CC2=CC=CC=C2CCC([O-])=O)=N1)=O

Computed Properties

• Exact Mass: 462.213
• Monoisotopic Mass: 462.213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 650
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.206
• Boiling Point: 663.6°Cat760mmHg
• Flash Point: 355.1°C
• PSA: 104.49000
• LogP: 3.17170

Benzenepropanoic acid,2-[[(1S,2R,3S,4R)-3-[4-[(pentylamino)carbonyl]-2-oxazolyl]-7-oxabicyclo[2.2.1]hept-2-yl]methyl]-,sodium salt (1:1) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids